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Compound of Interest

Compound Name: Isopicropodophyllin

Cat. No.: B15594063 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Isopicropodophyllin, a compound used in metabolic and chronic

inflammatory disorder research.[1] Due to the absence of a specific Safety Data Sheet (SDS)

for Isopicropodophyllin, the following procedures are conservatively based on the hazardous

properties of the closely related and highly toxic compound, Podophyllin. It is imperative to

handle Isopicropodophyllin with the assumption that it carries similar risks.

I. Hazard Assessment and Safety Precautions
Podophyllin is classified as a highly hazardous substance. It is fatal if swallowed, fatal in

contact with skin, and fatal if inhaled.[2][3] It is also suspected of damaging fertility or the

unborn child.[2][3] Given these significant health risks, stringent safety measures must be

implemented when handling Isopicropodophyllin.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use tight-sealing safety goggles or a face shield.[2]

Body Protection: Wear protective clothing to prevent skin contact.[2]
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Respiratory Protection: In case of dust or aerosol generation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[4]

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Use only in a well-ventilated area or outdoors.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

II. Quantitative Data Summary
The following table summarizes the known chemical properties of Isopicropodophyllin and

the critical hazard information for the related compound, Podophyllin.
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Property Isopicropodophyllin
Podophyllin (for hazard
reference)

Molecular Formula C₂₂H₂₂O₈ C₈₈H₉₂O₃₄

Molecular Weight 414.41 g/mol 1693.65 g/mol

Appearance Not specified Off-white solid

Melting Point 191-192 °C[1] 178 - 184 °C

Boiling Point 597.9±50.0 °C (Predicted)[1] Not available

Solubility Not specified Not specified

Hazard Statements Not specified

Fatal if swallowed, in contact

with skin, or if inhaled.[2][3]

May damage fertility or the

unborn child.[2][3] Causes

severe skin burns and eye

damage.[3]

Precautionary Disposal Treat as hazardous waste.

Dispose of contents/container

to an approved waste disposal

plant.[2][4]

III. Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Isopicropodophyllin is to treat it as a

hazardous chemical waste. This ensures the highest level of safety and compliance with

environmental regulations.

Containment:

Keep the waste Isopicropodophyllin in its original container or a clearly labeled, sealed,

and compatible waste container.

Ensure the container is tightly closed and stored in a designated, secure, and well-

ventilated area away from incompatible materials.[2]
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Labeling:

Clearly label the waste container as "Hazardous Waste" and include the chemical name

"Isopicropodophyllin."

Indicate the associated hazards (e.g., "Toxic," "Reproductive Hazard") based on the data

for Podophyllin.

Segregation:

Segregate the Isopicropodophyllin waste from other laboratory waste streams to prevent

accidental mixing and potential reactions.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with all available information on the compound and its potential hazards.

Documentation:

Maintain a record of the amount of Isopicropodophyllin disposed of and the date of

disposal, in accordance with your institution's policies and local regulations.

Under no circumstances should Isopicropodophyllin be disposed of down the drain or in the

regular trash. The general FDA guidance for disposing of non-flush list medicines in household

trash is not appropriate for this compound due to its high potential toxicity.[5][6]

IV. Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process and the procedural workflow for

the safe disposal of Isopicropodophyllin.
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Isopicropodophyllin Disposal Decision Workflow

Start: Isopicropodophyllin Waste Generated

Assess Hazard
(Treat as Highly Toxic based on Podophyllin data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

High Hazard Confirmed

Securely Contain and Label Waste
('Hazardous Waste - Isopicropodophyllin, Toxic')

Store in Designated Hazardous Waste Area

Contact Institutional EHS or
Approved Waste Contractor

Document Waste for Disposal Records

End: Proper Disposal by Certified Personnel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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